Cas no 1233509-89-1 (Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1233509-89-1
• MF: C₁₂H₁₂BrN₃O₃
• MW: 326.145981788635
• CID: 4564064
• Update Time: 2025-10-28

Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate
• Isopropyl 1-(4-bromophenyl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
• propan-2-yl 1-(4-bromophenyl)-5-oxo-4H-1,2,4-triazole-3-carboxylate

• Inchi： 1S/C12H12BrN3O3/c1-7(2)19-11(17)10-14-12(18)16(15-10)9-5-3-8(13)4-6-9/h3-7H,1-2H3,(H,14,15,18)
• InChI Key： HJHFHFRKVCDWCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(NC(C(=O)OC(C)C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.7
• Topological Polar Surface Area: 71

Additional information on Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate

Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate (CAS No. 1233509-89-1): A Comprehensive Overview

Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate (CAS No. 1233509-89-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a bromophenyl group and a triazole ring, making it a valuable candidate for various applications in drug discovery and development.

The triazole moiety is a well-known pharmacophore that has been extensively studied for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the bromophenyl group further enhances the compound's potential for targeted drug delivery and selective binding to specific receptors or enzymes. Recent studies have highlighted the importance of brominated compounds in medicinal chemistry due to their ability to modulate biological processes and improve drug efficacy.

In terms of its chemical properties, Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate exhibits excellent stability under a wide range of conditions. Its solubility in various organic solvents makes it suitable for use in different synthetic reactions and formulations. Additionally, the compound's low toxicity profile and favorable pharmacokinetic properties make it an attractive candidate for preclinical and clinical studies.

One of the key areas of research involving this compound is its potential as an antifungal agent. Fungal infections remain a significant global health challenge, particularly in immunocompromised patients. The triazole ring in Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate is known to inhibit the synthesis of ergosterol, a critical component of fungal cell membranes. This mechanism of action has been shown to effectively combat a wide range of fungal pathogens, including Candida albicans and Aspergillus species.

Beyond its antifungal properties, this compound has also shown promise in the treatment of inflammatory diseases. Inflammation is a complex biological response that can lead to various chronic conditions such as arthritis and inflammatory bowel disease. The bromophenyl group in Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate has been found to exhibit anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines and enzymes. This dual functionality makes it a potential lead compound for the development of multifunctional drugs.

The synthesis of Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate involves several well-established chemical reactions. The first step typically involves the formation of the triazole ring through a cycloaddition reaction between an azide and an alkyne. Subsequent steps include the introduction of the bromophenyl group and the esterification with isopropanol to form the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In preclinical studies, Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate has demonstrated promising results in both in vitro and in vivo models. Its ability to inhibit fungal growth and reduce inflammation without causing significant side effects has made it a subject of interest for further investigation. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The potential applications of Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate extend beyond antifungal and anti-inflammatory treatments. Researchers are exploring its use as a scaffold for the development of new drugs targeting other therapeutic areas such as cancer and neurodegenerative diseases. The flexibility of its molecular structure allows for easy modification through functional group manipulation, making it a valuable starting point for drug design.

In conclusion, Isopropyl 1-(4-bromophenyl)-2,5-dihydro-5-oxo-1H-1,2,4-triazole-3-carboxylate (CAS No. 1233509-89-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of structural features and biological activities makes it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field.